Cas no 104439-82-9 (4-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine)

• Product Name: 4-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine
• CAS No: 104439-82-9
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 5230264
• Update Time: 2026-03-07

4-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine
• Pyridine, 4-[(2,5-dimethyl-1H-pyrrol-1-yl)methyl]-

• Inchi： 1S/C12H14N2/c1-10-3-4-11(2)14(10)9-12-5-7-13-8-6-12/h3-8H,9H2,1-2H3
• InChI Key： MHFRUOPVRWSGSA-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CN2C(C)=CC=C2C)=C1

Additional information on 4-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine

Introduction to 4-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine (CAS No. 104439-82-9)

4-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine, also known by its CAS number 104439-82-9, is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a 2,5-dimethylpyrrole moiety. The integration of these functional groups endows the molecule with a range of chemical and biological properties that make it an intriguing subject for both academic research and industrial applications.

The chemical structure of 4-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine is particularly noteworthy due to its potential for forming stable complexes with various metal ions. This property has been extensively studied in the context of coordination chemistry, where the compound has shown promise as a ligand in the synthesis of metalloporphyrin-like complexes. These complexes have applications in catalysis, particularly in the activation of small molecules such as CO₂ and H₂.

In the realm of medicinal chemistry, 4-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine has attracted attention for its potential as a lead compound in drug discovery. Recent studies have explored its interactions with biological targets, including enzymes and receptors. For instance, research has shown that this compound can modulate the activity of certain kinases, which are key enzymes involved in cellular signaling pathways. This modulation could have implications for the development of novel therapeutic agents for diseases such as cancer and neurodegenerative disorders.

The pharmacological properties of 4-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine have also been investigated in preclinical studies. In vitro assays have demonstrated that the compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary studies have indicated that it may possess anti-inflammatory properties, making it a candidate for further exploration in the treatment of inflammatory diseases.

Beyond its medicinal applications, 4-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine has found use in materials science. Its unique electronic and optical properties make it suitable for applications in organic electronics and photovoltaic devices. Specifically, the compound can be used as a building block for designing organic semiconductors and light-emitting diodes (LEDs). The ability to fine-tune its electronic properties through chemical modifications opens up numerous possibilities for optimizing device performance.

The synthesis of 4-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine has been well-documented in the literature. Common synthetic routes involve the condensation of 4-(bromomethyl)pyridine with 2,5-dimethylpyrrole in the presence of a base such as potassium carbonate. This reaction typically proceeds under mild conditions and yields high-purity products suitable for further functionalization or application.

In conclusion, 4-[(2,5-dimethylpyrrol-1-yl)methyl]pyridine (CAS No. 104439-82-9) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and properties make it an important molecule in both academic research and industrial development. Ongoing studies continue to uncover new aspects of its behavior and utility, further solidifying its position as a valuable compound in the fields of medicinal chemistry and materials science.